(Z)-4-((3-(ethoxycarbonyl)-4,5-dimethylthiophen-2-yl)amino)-3-methyl-4-oxobut-2-enoic acid

• IUPAC Name: (Z)-4-[(3-ethoxycarbonyl-4,5-dimethylthiophen-2-yl)amino]-3-methyl-4-oxobut-2-enoic acid
• InChI: InChI=1S/C14H17NO5S/c1-5-20-14(19)11-8(3)9(4)21-13(11)15-12(18)7(2)6-10(16)17/h6H,5H2,1-4H3,(H,15,18)(H,16,17)/b7-6-
• InChI Key: GIUZUAMLMAWGRO-SREVYHEPSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C(=CC(=O)O)C
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)/C(=C\C(=O)O)/C
• Molecular Formula: C14H17NO5S
• Molecular Weight: 311.36 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of the chemical reactions used to synthesize the compound, including the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It could include its reactivity with other compounds, its stability under various conditions, and any notable reaction mechanisms.

Physical And Chemical Properties Analysis

This would include properties such as melting point, boiling point, solubility in various solvents, and its spectral properties. Computational tools can also be used to predict various properties.

Scientific Research Applications

Organic Synthesis and Cyclization Reactions

The synthesis of compounds closely related to the target compound has been described, highlighting their potential as intermediates in the creation of structurally complex molecules. For instance, a study by Shipilovskikh et al. (2009) discusses the synthesis and intramolecular cyclization of (Z)-4-aryl-2-[3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylamino]-4-oxobut-2-oic acids. These compounds have shown the ability to undergo cyclization, forming ethyl 2-(5-aryl-2-oxofuran-3(2H)-ylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylates under specific conditions, demonstrating their utility in organic synthesis and the formation of heterocyclic compounds (Shipilovskikh, Rubtsov, & Zalesov, 2009).

Molecular Structure Analysis

Venkatesan et al. (2016) conducted a structural investigation of a compound similar to the target molecule, using X-ray crystallography, spectroscopy, and DFT calculations. This study provided insights into the compound's crystalline structure and the types of intermolecular interactions that stabilize it, contributing valuable information to the field of molecular structure analysis (Venkatesan et al., 2016).

Materials Science Applications

Zhestkij et al. (2021) explored the use of a structurally related compound in the synthesis of organic molecular crystals with stable photoluminescence. These materials were found to maintain their luminescent properties in ambient conditions over a decade, indicating potential applications in materials science, particularly in the development of stable luminescent materials (Zhestkij et al., 2021).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve its interaction with biological macromolecules, its effect on cellular processes, and any therapeutic effects it might have.

Safety and Hazards

This involves studying the compound’s toxicity, potential for causing irritation or sensitization, and any precautions that should be taken when handling it.